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Compound of Interest

Compound Name: BLT-1

Cat. No.: B15608164

For researchers in immunology, inflammation, and drug development, the high-affinity
leukotriene B4 receptor 1 (BLT-1) is a critical therapeutic target. Accurate detection and
localization of BLT-1 are paramount for robust experimental outcomes. However, the specificity
and potential cross-reactivity of commercially available BLT-1 antibodies can significantly
impact data interpretation. This guide provides a comparative overview of available BLT-1
antibodies, supported by experimental data and detailed protocols to aid in antibody selection
and experimental design.

Understanding BLT-1 and Its Sighaling Pathway

BLT-1, also known as LTB4R1, is a G protein-coupled receptor (GPCR) that plays a crucial role
in the inflammatory response by mediating the chemoattractant effects of leukotriene B4
(LTB4). Upon LTB4 binding, BLT-1 activates downstream signaling cascades, primarily through
Gai, leading to the activation of phosphoinositide 3-kinase (PI13K) and subsequent activation of
protein kinase B (Akt) and mitogen-activated protein kinases (MAPKS) like ERK1/2. This
signaling culminates in various cellular responses, including chemotaxis, degranulation, and
the production of inflammatory cytokines. The specificity of antibodies targeting BLT-1 is crucial
to avoid cross-reactivity with the low-affinity LTB4 receptor, BLT-2, or other related GPCRs.
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 To cite this document: BenchChem. [A Researcher's Guide to BLT-1 Antibody Cross-
Reactivity and Specificity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608164+#cross-reactivity-of-blt-1-antibodies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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